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Compound of Interest

Compound Name: Einecs 281-557-9

Cat. No.: B15184365 Get Quote

Substance Identification: Hydrocarbons, C10-C13, n-alkanes, isoalkanes, cyclics, < 2%

aromatics

This guide provides comprehensive safety and handling information for the chemical substance

identified by EINECS number 281-557-9. The target audience for this document includes

researchers, scientists, and professionals in the field of drug development who may handle this

substance in a laboratory or industrial setting.

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this substance is classified as follows:

GHS Classification:

Hazard Class Hazard Category

Aspiration Hazard 1

Flammable Liquids 3

Pictograms:

Health Hazard Flame
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Signal Word: Danger

Hazard Statements (H-phrases):

H304: May be fatal if swallowed and enters airways.[1]

H226: Flammable liquid and vapor.[1]

EUH066: Repeated exposure may cause skin dryness or cracking.

Precautionary Statements (P-phrases):
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Prevention Response Storage Disposal

P210: Keep away

from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking.

P301+P310: IF

SWALLOWED:

Immediately call a

POISON

CENTER/doctor.

P405: Store locked

up.

P501: Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.

P233: Keep container

tightly closed.

P331: Do NOT induce

vomiting.

P240: Ground and

bond container and

receiving equipment.

P303+P361+P353: IF

ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

P241: Use explosion-

proof

electrical/ventilating/lig

hting equipment.

P370+P378: In case

of fire: Use... to

extinguish.

P242: Use non-

sparking tools.

P243: Take action to

prevent static

discharges.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of this hydrocarbon

solvent.

Property Value

Appearance Clear, colorless liquid

Odor Faint

Boiling Point/Range 179-210 °C

Flash Point > 61 °C

Density 0.752 g/mL at 25 °C

Vapor Pressure Data not readily available

Solubility in Water Insoluble

Explosion Limits Lower: 0.6% Upper: 7.0%

Toxicological Information
This substance poses an aspiration hazard. If swallowed, it can enter the lungs and cause

severe damage.

Route of Exposure Health Effect Toxicological Data

Ingestion
Aspiration hazard, may be

fatal.
LD50 (oral, rat): > 5000 mg/kg

Inhalation

May cause respiratory

irritation, dizziness, and

drowsiness.

Data not readily available

Skin Contact
Repeated exposure may

cause dryness and cracking.

Eye Contact May cause irritation.

Occupational Exposure Limits
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Currently, there are no specific occupational exposure limits established for this exact

substance. However, for hydrocarbon solvents in the C9-C14 range, a general recommended

limit for aliphatic compounds is often applied. It is crucial to maintain workplace concentrations

as low as reasonably practicable.

Component Limit Value (8-hour TWA)

Aliphatic Hydrocarbons (C9-C14) 300 mg/m³

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling this substance to determine

the appropriate level of personal protective equipment required.

Personal Protective Equipment

Handling Conditions

Engineering Controls
(Fume Hood)

Hand Protection
(Nitrile Gloves)

Eye Protection
(Safety Goggles/Face Shield)

Body Protection
(Lab Coat/Chemical Resistant Apron)

Respiratory Protection
(If ventilation is inadequate)

Standard Handling

Goggles

Lab Coat

Risk of Splashing Face Shield

Chemical Apron

High Vapor Concentration
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Figure 1: Personal Protective Equipment selection guide.

Experimental Protocols & Handling Procedures
General Handling Workflow
The following diagram outlines a general workflow for safely handling this hydrocarbon solvent

in a laboratory setting.
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Start: Prepare for Handling

1. Conduct Risk Assessment

2. Gather Necessary Materials & PPE

3. Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

4. Dispense Required Amount of Solvent

5. Perform Experimental Procedure

6. Collect Waste in a Labeled Container

7. Decontaminate Work Area and Equipment

8. Store Remaining Solvent Properly

End: Procedure Complete

Click to download full resolution via product page

Figure 2: General laboratory handling workflow for Einecs 281-557-9.
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Emergency Spill Response Protocol
In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Spill Occurs

1. Evacuate Immediate Area

2. Alert Others and Supervisor

3. Assess the Spill
(Size and Immediate Danger)

Small, Manageable Spill Large or Unmanageable Spill

4a. Contain Spill with Absorbent Material

Yes

4b. Contact Emergency Services

Yes

5a. Clean Up with Non-Sparking Tools

6a. Dispose of Waste Properly

7a. Ventilate the Area

End: Spill Managed

5b. Evacuate Building if Necessary
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Figure 3: Emergency spill response workflow.

First Aid Measures
Exposure First Aid Instructions

Ingestion
Do NOT induce vomiting. Immediately call a

poison control center or doctor.

Inhalation

Move person to fresh air. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Get medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water for at least 15 minutes. Get

medical attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Get medical attention.

Fire-Fighting Measures
This substance is a flammable liquid.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may form explosive mixtures with air. Vapors may travel to a

source of ignition and flash back.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective clothing.

Storage and Disposal
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Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances and sources of ignition.

Disposal: Dispose of waste and residues in accordance with local authority requirements. Do

not dispose of into drains or the environment.

This technical guide is intended to provide essential safety and handling information. It is not a

substitute for a thorough understanding of the substance and the implementation of a

comprehensive safety program. Always consult the Safety Data Sheet (SDS) for the most

current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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